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This technical guide provides a comprehensive overview of the mineralogy of gold-silver

telluride deposits. These deposits are a significant source of gold and are characterized by a

diverse and complex suite of telluride minerals. Understanding the mineralogy of these

deposits is crucial for efficient exploration, extraction, and metallurgical processing. This

document details the key minerals, their chemical compositions, geological settings, and the

analytical techniques used for their study.

Core Mineralogy of Gold-Silver Telluride Deposits
Gold-silver telluride deposits are host to a variety of minerals where tellurium is a major anion.

The primary economic minerals are tellurides of gold and silver. These deposits are often found

in epithermal and intrusion-related settings.

Key Gold-Silver Telluride Minerals
A number of gold and silver telluride minerals are recognized, with the most common and

economically significant being calaverite, krennerite, and sylvanite.[1] Petzite, hessite, and

empressite are also frequently encountered. The generalized chemical formula for the gold-rich

tellurides is (Au,Ag)Te₂.

Table 1: Physical and Chemical Properties of Common Gold-Silver Telluride Minerals
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Mineral
Chemical
Formula

Color
Density
(g/cm³)

Mohs
Hardness

Compositio
n (wt %)

Au

Calaverite AuTe₂

Silver white

to brassy

yellow

9.04 2.5–3 43.6

Krennerite (Au,Ag)Te₂

Silver white

to blackish

yellow

8.53 2.5 ~34-43

Sylvanite AuAgTe₄
Steely gray to

silver gray
7.9–8.3 1.5–2 24.5

Petzite Ag₃AuTe₂

Bright steel

gray to iron

black

8.7-9.4 2.5 25.5

Empressite AgTe
Bronze, light

bronze
7.5 3.5 -

Stuetzite Ag₅₋ₓTe₃
Gray, dark

bronze
8.0 3.5 -

Hessite Ag₂Te
Lead gray,

steel gray
8.2-8.4 1.5–2 -

Source: Adapted from Minerals 2019, 9, 167.[1]

The composition of calaverite, krennerite, and sylvanite can vary, particularly in their silver

content. For instance, calaverite can contain up to 2.8 wt% Ag, while krennerite contains 3.4 to

6.2 wt% Ag, and sylvanite has a higher silver content ranging from 6.7 to 13.2 wt% Ag.[1]

Table 2: Compositional Data for Calaverite, Krennerite, and Sylvanite from the Suzaki Deposit,

Japan
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Mineral Element Weight % Range

Calaverite Au 41.6 - 42.6

Ag 0.14 - 0.31

Te 56.4 - 57.9

Krennerite Au 31.3 - 33.6

Ag 4.91 - 6.13

Te 59.6 - 61.4

Sylvanite Au 24.1 - 27.4

Ag 10.0 - 12.5

Te 61.5 - 63.4

Source: Adapted from "Gold-silver tellurides; relation between composition and X-ray diffraction

data" (2025).[2]

Geological Settings and Formation
Gold-silver telluride deposits are predominantly found in two main geological settings:

Epithermal Veins: These are the most common settings and are typically associated with

volcanic arcs and continental rift environments. The deposits form at relatively shallow

depths and low temperatures from hydrothermal fluids. The Cripple Creek district in

Colorado, USA, is a world-class example of an epithermal gold-silver telluride deposit hosted

in an alkaline diatreme complex.[3][4]

Intrusion-Related Deposits: These deposits are associated with felsic to intermediate

intrusions. The fluids responsible for mineralization are thought to be derived from the

cooling magma.

The formation of gold-silver tellurides is a complex process involving the transport of gold,

silver, and tellurium in hydrothermal fluids and their subsequent precipitation due to changes in

physical and chemical conditions such as temperature, pressure, and fluid composition.
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Paragenetic Sequence and Zonation
The order of mineral deposition, known as the paragenetic sequence, provides insights into the

evolution of the ore-forming system. In some gold-silver telluride deposits, a general

paragenetic sequence is observed where early sulfides are followed by tellurides and native

gold.

Early Sulfides
(e.g., Pyrite)

Gold Tellurides
(Calaverite, Krennerite)

Ag-Au Tellurides
(Sylvanite, Petzite)

Silver Tellurides
(Hessite) Native Gold

Click to download full resolution via product page

A generalized paragenetic sequence for some gold-silver telluride deposits.

Furthermore, a zonation pattern is often observed in larger mineralizing systems, such as

porphyry-epithermal systems. This zonation can be both vertical and lateral.

Upper Levels
(Epithermal Environment)
Au-Ag Tellurides Dominant

Deeper Levels
(Porphyry Environment)

Bi-Tellurides and Native Gold

Increasing Depth

Click to download full resolution via product page

A simplified zonation model for telluride minerals in a porphyry-epithermal system.

Experimental Protocols: Mineral Identification and
Analysis
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The identification and quantitative analysis of gold-silver telluride minerals are crucial for

resource evaluation and metallurgical studies. Electron Microprobe Analysis (EPMA) is a key

technique for obtaining precise chemical compositions of these minerals.

Electron Microprobe Analysis (EPMA) Workflow
A general workflow for the analysis of telluride minerals using EPMA is as follows:

Sample Preparation:

Rock samples containing telluride minerals are cut to obtain a representative section.

The section is mounted in an epoxy resin puck.

The mounted section is ground and polished to a very fine, mirror-like finish (typically

using diamond pastes of decreasing grain size, down to 0.25 micrometers). A smooth, flat

surface is critical for accurate analysis.

The polished sample is thoroughly cleaned to remove any polishing residue.

A thin conductive coating of carbon is applied to the sample surface using a vacuum

evaporator. This prevents the buildup of electrical charge from the electron beam.

EPMA Instrument Setup and Calibration:

The instrument is calibrated for the elements of interest (Au, Ag, Te, and other associated

elements like Bi, Pb, Cu, etc.) using well-characterized standards of known composition.

Analytical conditions are set, including accelerating voltage (typically 15-20 kV) and beam

current.

Data Acquisition:

The sample is loaded into the EPMA chamber.

Back-scattered electron (BSE) imaging is used to locate and identify the telluride mineral

grains based on their high average atomic number, which makes them appear bright in the

BSE image.
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Wavelength-dispersive X-ray spectroscopy (WDS) is used to perform quantitative point

analyses on the selected mineral grains. The instrument measures the intensity of

characteristic X-rays emitted from the sample for each element.

Data Processing:

The raw X-ray intensity data is corrected for various matrix effects (ZAF correction: Z =

atomic number, A = absorption, F = fluorescence) to yield accurate elemental weight

percentages.

The elemental data is used to calculate the mineral formula.
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A schematic workflow for Electron Microprobe Analysis (EPMA) of telluride minerals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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